Cas no 154717-21-2 (2,2'-Bithiophene, 5'-bromo-3,4'-dihexyl)

• Product Name: 2,2'-Bithiophene, 5'-bromo-3,4'-dihexyl
• CAS No: 154717-21-2
• MF: C₂₀H₂₉BrS₂
• MW: 413.478262662888
• CID: 1006113
• PubChem ID: 15268467
• Update Time: 2025-04-20

2,2'-Bithiophene, 5'-bromo-3,4'-dihexyl Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bithiophene, 5'-bromo-3,4'-dihexyl
• 2-bromo-3-hexyl-5-(3-hexylthiophen-2-yl)thiophene
• DTXSID30570726
• SCHEMBL16976881
• 154717-21-2
• 5'-BROMO-3,4'-DIHEXYL-2,2'-BITHIOPHENE

• Inchi： 1S/C20H29BrS2/c1-3-5-7-9-11-16-13-14-22-19(16)18-15-17(20(21)23-18)12-10-8-6-4-2/h13-15H,3-12H2,1-2H3
• InChI Key： YKACHONIXJZHBI-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C2=C(C=CS2)CCCCCC)S1)CCCCCC

Computed Properties

• Exact Mass: 412.08941g/mol
• Monoisotopic Mass: 412.08941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.189±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.1E-6 g/L) (25 ºC),